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These application notes provide a detailed protocol for utilizing a bipartite guide RNA system,
composed of a CRISPR RNA (crRNA) and a trans-activating CRISPR RNA (tracrRNA), for
CRISPR-Cas9-mediated genome editing. This system offers a flexible and efficient alternative
to the commonly used single-guide RNA (sgRNA). The protocols are intended for researchers,
scientists, and drug development professionals.

Introduction to Bipartite Guide RNA

The CRISPR-Cas9 system requires a guide RNA to direct the Cas9 nuclease to a specific
target DNA sequence. While sgRNA, a single chimeric molecule, is widely used, the native
bacterial CRISPR-Cas9 system utilizes a two-component, or bipartite, guide RNA system.[1]
This system consists of two separate RNA molecules:

o CRISPR RNA (crRNA): A short RNA molecule containing a ~20 nucleotide spacer sequence
that is complementary to the target DNA and a repeat sequence that hybridizes with the
tracrRNA.[2][3]

 trans-activating CRISPR RNA (tracrRNA): A longer RNA molecule that acts as a scaffold,
binding to both the crRNA and the Cas9 protein.[4]

The crRNA and tracrRNA hybridize to form a functional guide RNA complex that directs the
Cas9 nuclease to the genomic target.[5] This bipartite approach can offer high editing
efficiency, sometimes comparable or even superior to SgRNA, especially when delivered as a
ribonucleoprotein (RNP) complex.[1][3]
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Signaling Pathways and Mechanisms

The fundamental mechanism of CRISPR-Cas9 editing is conserved with the bipartite guide
system. The key steps involve the formation of the RNP complex, target recognition, and DNA
cleavage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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